4-(1,2,3-Thiadiazol-4-yl)aniline
Overview
Description
4-(1,2,3-Thiadiazol-4-yl)aniline is a chemical compound with the CAS Number: 121180-51-6 . It has a molecular weight of 177.23 and its IUPAC name is 4-(1,2,3-thiadiazol-4-yl)aniline . The compound is solid in physical form .
Synthesis Analysis
Methods of synthesis of 4-(3-nitro-4-methoxyphenyl)-, 4-(2,5-dimethoxy-3-nitrophenyl)- and 4-(2,5-dimethoxy-4-nitrophenyl)-1,2,3-thiadiazoles and their reduction to amines with zinc and acetic acid in isopropyl alcohol were developed .Molecular Structure Analysis
The InChI code of 4-(1,2,3-Thiadiazol-4-yl)aniline is 1S/C8H7N3S/c9-7-3-1-6(2-4-7)8-5-12-11-10-8/h1-5H,9H2 . The structure of the synthesized compound was confirmed using various spectral analyses .Chemical Reactions Analysis
The major fragmentation pathway in most derivatives involved the cleavage of the S C2 and N–N bonds of 1,3,4-thiadiazole ring with formation of (HO)2C6H3CN+ (m/z 135) and m/z [M – 135]+ ions .Physical And Chemical Properties Analysis
4-(1,2,3-Thiadiazol-4-yl)aniline is a solid compound . It is stored at ambient temperature . The compound has a molecular weight of 177.23 .Scientific Research Applications
Photovoltaic Materials
Field
This application falls under the field of Material Science .
Application
1,3,4-Thiadiazole derivatives are used in the synthesis of various photovoltaic materials such as dye-sensitized solar cells, organic near-infrared materials, and organic light-emitting diodes (OLEDs) .
Method of Application
The nucleophilic substitution of 4,7-dibromobenzo [d] [1,2,3]thiadiazole with morpholine selectively produces a 4-substituted product . This compound can cross cellular membranes and interact with biological targets with distinct affinities .
Results
The study showed that the nucleophilic substitution of 4,7-dibromobenzo [d] [1,2,3]thiadiazole with morpholine gave a selectively 4-substituted product .
Anticancer, Antimicrobial, and Antioxidant Potential
Field
This application falls under the field of Pharmaceutical Sciences .
Application
4-Substitutedphenyl-1,3,4-oxadiazol/Thiadiazol-2-yl)-4- (4-substitutedphenyl) azetidin-2-one derivatives have been identified as having anticancer, antimicrobial, and antioxidant potential .
Method of Application
2-amino 1,3,4 oxadiazole/thiadiazole conjugates were synthesized by mixing semi/thio carbazides and sodium acetate with water and stirring well, followed by adding aldehydes in methanol at room temperature .
Results
The newly synthesized conjugates were evaluated for their anticancer potential using MCF-7 cell lines .
Synthesis of Photovoltaic Materials
Application
4,7-Dibromobenzo [d] [1,2,3]thiadiazole is a practically unexplored compound in this series. It’s an important precursor in the synthesis of various photovoltaic materials .
Method of Application
The nucleophilic substitution of 4,7-dibromobenzo [d] [1,2,3]thiadiazole with morpholine gave selectively 4-substituted product—4- (7-bromobenzo [d] [1,2,3]thiadiazol-4-yl)morpholine .
Results
The structure of the newly synthesized compound was established by means of elemental analysis, high resolution mass-spectrometry, 1 H, 13 C NMR, and IR spectroscopy, mass-spectrometry, and X-ray analysis .
Synthesis of Anticancer, Antimicrobial, and Antioxidant Derivatives
Application
4-Substitutedphenyl-1,3,4-oxadiazol/Thiadiazol-2-yl)-4- (4-substitutedphenyl) azetidin-2-one derivatives were prepared . These derivatives have been identified as having anticancer, antimicrobial, and antioxidant potential .
Safety And Hazards
properties
IUPAC Name |
4-(thiadiazol-4-yl)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3S/c9-7-3-1-6(2-4-7)8-5-12-11-10-8/h1-5H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDRVSMARQRMSOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSN=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20372296 | |
Record name | 4-(1,2,3-thiadiazol-4-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20372296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,2,3-Thiadiazol-4-yl)aniline | |
CAS RN |
121180-51-6 | |
Record name | 4-(1,2,3-thiadiazol-4-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20372296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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